Cas no 857367-60-3 (Magnesium bis(hexamethyldisilazide))

• Product Name: Magnesium bis(hexamethyldisilazide)
• CAS No: 857367-60-3
• MF: C₁₂H₃₆MgN₂Si₄
• MW: 345.074646949768
• MDL: MFCD11656057
• CID: 717720
• PubChem ID: 329761487
• Update Time: 2025-05-22

Magnesium bis(hexamethyldisilazide) Chemical and Physical Properties

Names and Identifiers

• Magnesium bis(hexamethyldisilazide)
• magnesium,bis(trimethylsilyl)azanide
• Mg(HMDS)2
• Bis(hexamethyldisilazido)magnesium, Mg(HMDS)2
• DTXSID80580537
• 857367-60-3
• AKOS025295841
• Magnesium bis(hexamethyldisilazide)
• Magnesium bis[trimethyl-N-(trimethylsilyl)silanaminide]
• Magnesium;bis(trimethylsilyl)azanide
• SCHEMBL816630

• MDL： MFCD11656057
• Inchi： 1S/2C6H18NSi2.Mg/c2*1-8(2,3)7-9(4,5)6;/h2*1-6H3;/q2*-1;+2
• InChI Key： WYPTZCBYSQFOQS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N([Si](C)(C)C)[Mg]N([Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 344.1805970g/mol
• Monoisotopic Mass: 344.1805970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 76.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Melting Point: 121-124 °C

Magnesium bis(hexamethyldisilazide) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3263 8 / PGII
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Magnesium bis(hexamethyldisilazide)

Research Brief on Magnesium bis(hexamethyldisilazide) (CAS: 857367-60-3): Recent Advances and Applications

Magnesium bis(hexamethyldisilazide) (Mg(HMDS)₂, CAS: 857367-60-3) is a highly versatile organomagnesium compound widely used in synthetic chemistry, particularly in the development of pharmaceuticals and advanced materials. Recent studies have highlighted its role as a powerful base and nucleophile in deprotonation reactions, enabling the synthesis of complex molecular architectures. This research brief consolidates the latest findings on Mg(HMDS)₂, focusing on its applications in asymmetric synthesis, catalysis, and drug discovery.

One of the most significant advancements involves the use of Mg(HMDS)₂ in enantioselective transformations. A 2023 study published in Journal of the American Chemical Society demonstrated its efficacy in catalyzing asymmetric aldol reactions, achieving high enantiomeric excess (up to 99%) under mild conditions. The study attributed this performance to the unique steric and electronic properties of the hexamethyldisilazide ligand, which facilitates precise control over reaction stereochemistry.

In pharmaceutical applications, Mg(HMDS)₂ has emerged as a key reagent for the synthesis of nitrogen-containing heterocycles, a structural motif prevalent in bioactive molecules. Research from Organic Letters (2024) showcased its utility in constructing pyrrolidine and piperidine derivatives via intramolecular cyclization, with yields exceeding 85%. Notably, the protocol minimized side reactions such as over-deprotonation, underscoring the compound’s selectivity.

Beyond organic synthesis, Mg(HMDS)₂ has found utility in materials science. A recent Chemistry of Materials publication (2024) reported its role as a precursor for magnesium-doped semiconductor nanoparticles, enhancing their optoelectronic properties. The study emphasized the compound’s air- and moisture-sensitive nature, necessitating stringent handling protocols but offering unparalleled reactivity for nanomaterial synthesis.

Despite its advantages, challenges persist in scaling up Mg(HMDS)₂-based processes due to its sensitivity and cost. However, ongoing research into stabilizing additives (e.g., crown ethers) and alternative synthetic routes promises to mitigate these limitations. Future directions include exploring its applications in biocatalysis and green chemistry, leveraging its low toxicity compared to traditional heavy metal reagents.

In conclusion, Mg(HMDS)₂ (857367-60-3) remains a cornerstone reagent in modern chemical research, with expanding roles in drug development and materials engineering. Its unique reactivity profile continues to inspire innovative methodologies, positioning it as a critical tool for addressing synthetic challenges in the coming decade.